4-fluoro-N-(4-methoxy-2-methylphenyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-(4-methoxy-2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H14FNO3S/c1-10-9-12(19-2)5-8-14(10)16-20(17,18)13-6-3-11(15)4-7-13/h3-9,16H,1-2H3
• InChI Key: DNRCGRPJHGATLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H14FNO3S
• Molecular Weight: 295.33 g/mol

Description

4-fluoro-N-(4-methoxy-2-methylphenyl)benzenesulfonamide, also known as FMMS, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of sulfonamides, which are widely used in medicinal chemistry due to their ability to inhibit enzymes and proteins. FMMS has been found to exhibit unique properties that make it a promising candidate for various research applications. In

Scientific Research Applications

4-fluoro-N-(4-methoxy-2-methylphenyl)benzenesulfonamide has been found to exhibit potential applications in various scientific research fields. One of the most promising areas of research is in the development of new drugs. This compound has been shown to inhibit the activity of certain enzymes and proteins, which makes it a potential candidate for the development of drugs that can treat various diseases. Additionally, this compound has been found to have anti-inflammatory properties, which could be useful in the treatment of inflammatory disorders.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(4-methoxy-2-methylphenyl)benzenesulfonamide involves the inhibition of enzymes and proteins. This compound binds to the active site of these molecules, preventing them from carrying out their normal functions. This inhibition can lead to various physiological effects, depending on the specific enzyme or protein that is targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have anti-inflammatory properties, which could be useful in the treatment of inflammatory disorders. Additionally, this compound has been shown to inhibit the activity of certain enzymes and proteins, which could lead to various physiological effects depending on the specific target.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-(4-methoxy-2-methylphenyl)benzenesulfonamide in lab experiments is its ease of synthesis. The synthesis process is relatively simple and can be carried out in a laboratory setting with ease. Additionally, this compound has been found to exhibit unique properties that make it a promising candidate for various research applications. However, one of the limitations of using this compound is that its specific targets and physiological effects are still being studied. More research is needed to fully understand the potential applications of this compound.

Future Directions

There are several future directions for the research on 4-fluoro-N-(4-methoxy-2-methylphenyl)benzenesulfonamide. One area of research is to further explore its potential applications in drug development. This compound has been shown to inhibit the activity of certain enzymes and proteins, which makes it a potential candidate for the development of drugs that can treat various diseases. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound. This could lead to the development of new treatments for various disorders. Finally, more research is needed to explore the potential limitations and drawbacks of using this compound in lab experiments. This could help researchers to better understand the potential applications of this compound and develop more effective research methods.
Conclusion:
In conclusion, this compound, or this compound, is a promising candidate for various scientific research applications. Its ease of synthesis and unique properties make it a potential candidate for drug development and the treatment of various disorders. However, more research is needed to fully understand its specific targets and physiological effects. The future directions of research on this compound include further exploration of its potential applications in drug development, understanding its biochemical and physiological effects, and exploring its potential limitations and drawbacks in lab experiments.

Synthesis Methods

The synthesis of 4-fluoro-N-(4-methoxy-2-methylphenyl)benzenesulfonamide involves the reaction of 4-fluoronitrobenzene with 4-methoxy-2-methylbenzenesulfonyl chloride in the presence of a base. The resulting product is then reduced to obtain this compound. The synthesis process is relatively simple and can be carried out in a laboratory setting with ease.